Cas no 80174-36-3 (ethyl (2R,3R)-2-amino-3-methylpentanoate)

• Product Name: ethyl (2R,3R)-2-amino-3-methylpentanoate
• CAS No: 80174-36-3
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6032738
• PubChem ID: 13000971
• Update Time: 2025-05-20

ethyl (2R,3R)-2-amino-3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6512219
• ethyl (2R,3R)-2-amino-3-methylpentanoate
• 80174-36-3

• Inchi： 1S/C8H17NO2/c1-4-6(3)7(9)8(10)11-5-2/h6-7H,4-5,9H2,1-3H3/t6-,7-/m1/s1
• InChI Key： ICPWNTVICOHCML-RNFRBKRXSA-N
• SMILES： O(CC)C([C@@H]([C@H](C)CC)N)=O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl (2R,3R)-2-amino-3-methylpentanoate

Ethyl (2R,3R)-2-Amino-3-Methylpentanoate: A Comprehensive Overview

Ethyl (2R,3R)-2-amino-3-methylpentanoate, identified by the CAS number 80174-36-3, is a compound of significant interest in various fields, including chemistry, pharmacology, and food science. This compound is a derivative of amino acids and has been studied for its potential applications in drug delivery systems and as a precursor in the synthesis of bioactive molecules. The stereochemistry of the compound, specifically the (2R,3R) configuration, plays a crucial role in its biological activity and chemical reactivity.

The name "ethyl (2R,3R)-2-amino-3-methylpentanoate" highlights several key features of the molecule. The "ethyl" group indicates that it is an ester derivative of pentanoic acid, with the amino group attached to the second carbon and a methyl group on the third carbon. The stereochemistry is denoted by the (2R,3R) configuration, which is essential for understanding its interactions with biological systems. Recent studies have shown that this compound exhibits unique properties in terms of solubility and stability, making it a promising candidate for various industrial applications.

One of the most recent advancements in the study of ethyl (2R,3R)-2-amino-3-methylpentanoate involves its use as a building block in peptide synthesis. Researchers have found that this compound can be efficiently incorporated into peptide chains due to its favorable stereochemistry and reactivity. This has led to its application in the development of novel therapeutic agents targeting specific biological pathways. Additionally, its ability to form stable complexes with certain metal ions has opened new avenues for its use in catalysis and materials science.

In terms of chemical synthesis, ethyl (2R,3R)-2-amino-3-methylpentanoate can be prepared through several methods. One common approach involves the esterification of (2R,3R)-2-amino-3-methylpentanoic acid with ethanol under acidic conditions. Recent research has focused on optimizing this process to improve yield and purity. For instance, the use of enzymatic catalysts has been explored to facilitate the reaction under mild conditions, reducing energy consumption and environmental impact.

The safety and regulatory aspects of ethyl (2R,3R)-2-amino-3-methylpentanoate are also important considerations. While it is not classified as a hazardous chemical under current regulations, proper handling and storage are recommended to ensure safety in industrial settings. Ongoing studies are evaluating its toxicity profile to determine its suitability for use in food additives or pharmaceuticals.

Looking ahead, ethyl (2R,3R)-2-amino-3-methylpentanoate holds great potential for further exploration in biotechnology and materials science. Its unique properties make it a valuable tool for researchers seeking to develop innovative solutions in these fields. As advancements continue to emerge, this compound will undoubtedly play a pivotal role in shaping future technologies and applications.